Cas no 2171437-41-3 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}-2-methylpropanoic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}-2-methylpropanoic acid
• CAS No: 2171437-41-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6276337
• PubChem ID: 165814613
• Update Time: 2025-05-22

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}-2-methylpropanoic acid
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}-2-methylpropanoic acid
• 2171437-41-3
• EN300-1507499

• Inchi： 1S/C27H32N2O5/c1-17(24(30)29-14-8-9-18(15-29)27(2,3)25(31)32)28-26(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23H,8-9,14-16H2,1-3H3,(H,28,33)(H,31,32)/t17-,18?/m1/s1
• InChI Key： UGXBZYXVHPAVLJ-QNSVNVJESA-N
• SMILES： OC(C(C)(C)C1CN(C([C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}-2-methylpropanoic acid

Chemical Compound CAS No: 2171437-41-3

The chemical compound with CAS number 2171437-41-3, named 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}-2-methylpropanoic acid, is a complex organic molecule with significant potential in the field of organic synthesis and drug development. This compound belongs to the class of amino acids derivatives, specifically featuring a piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) group, which are commonly utilized in peptide synthesis and protection strategies.

Key structural features of this compound include the presence of a chiral center at the 2R configuration, which plays a crucial role in determining its stereochemical properties. The Fmoc group, attached to the amino group of the propanoyl chain, serves as a protective moiety during peptide synthesis, ensuring selective reactivity and stability during the synthesis process. The piperidine ring introduces rigidity and additional functional groups that can be further modified for specific applications.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules and their applications in medicinal chemistry. For instance, researchers have explored the use of Fmoc-protected amino acids in the synthesis of cyclic peptides, which exhibit potent biological activities against various disease targets. The chiral center in this compound adds another layer of complexity, enabling the creation of enantiomerically pure compounds that are essential for studying stereochemical effects in drug design.

The fluorenylmethoxycarbonyl (Fmoc) group is not only a protective group but also contributes to the solubility and stability of the compound during synthetic procedures. This makes it highly suitable for large-scale peptide synthesis and purification processes. Additionally, the presence of a methyl group on the propanoic acid moiety enhances its hydrophobicity, which can be advantageous in designing molecules with specific pharmacokinetic profiles.

In terms of applications, this compound has been utilized as an intermediate in the synthesis of complex biomolecules, including peptides and proteins. Its role as a building block in organic synthesis has been extensively documented in recent literature, where it has been employed to construct bioactive compounds with potential therapeutic applications. For example, studies have demonstrated its use in creating inhibitors for proteolytic enzymes, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases.

The stereochemistry of this compound is another area that has garnered significant attention from researchers. The 2R configuration ensures that the molecule interacts selectively with biological targets, making it a valuable tool in asymmetric synthesis and enantioselective catalysis. Recent advancements in chiral induction techniques have further enhanced its utility in constructing enantiomerically enriched compounds with desired biological activities.

Moreover, the Fmoc group has been studied for its photolytic cleavage properties under specific conditions, enabling precise control over deprotection steps during peptide assembly. This feature has made it indispensable in solid-phase peptide synthesis (SPPS), where controlled cleavage is critical for achieving high yields and purity levels.

In conclusion, 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}-2-methylpropanoic acid is a versatile compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structural features, including the Fmoc group and chiral center, make it an invaluable tool for constructing complex biomolecules with tailored functionalities. As research continues to uncover new applications and optimization strategies for such compounds, their role in advancing medicinal chemistry will undoubtedly grow even more prominent.